Cas no 933989-70-9 (2-Piperazinone, 4-[[3-(aminomethyl)phenyl]sulfonyl]-)

• Product Name: 2-Piperazinone, 4-[[3-(aminomethyl)phenyl]sulfonyl]-
• CAS No: 933989-70-9
• MF: C₁₁H₁₅N₃O₃S
• MW: 269.32010102272
• CID: 5233083
• Update Time: 2026-03-08

2-Piperazinone, 4-[[3-(aminomethyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone, 4-[[3-(aminomethyl)phenyl]sulfonyl]-

• Inchi： 1S/C11H15N3O3S/c12-7-9-2-1-3-10(6-9)18(16,17)14-5-4-13-11(15)8-14/h1-3,6H,4-5,7-8,12H2,(H,13,15)
• InChI Key： TYKFKPKCKAFENW-UHFFFAOYSA-N
• SMILES： N1CCN(S(C2=CC=CC(CN)=C2)(=O)=O)CC1=O

Additional information on 2-Piperazinone, 4-[[3-(aminomethyl)phenyl]sulfonyl]-

Comprehensive Overview of 2-Piperazinone, 4-[[3-(aminomethyl)phenyl]sulfonyl]- (CAS No. 933989-70-9)

The compound 2-Piperazinone, 4-[[3-(aminomethyl)phenyl]sulfonyl]- (CAS No. 933989-70-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperazinone core and a sulfonyl linker, makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological disorders and inflammatory diseases, which are among the most searched topics in modern medical science.

One of the key reasons for the growing interest in 2-Piperazinone, 4-[[3-(aminomethyl)phenyl]sulfonyl]- is its role in modulating specific biological pathways. For instance, its aminomethylphenyl moiety is often explored for its ability to interact with G-protein-coupled receptors (GPCRs), a hot topic in drug design and precision medicine. This aligns with the current trend of personalized healthcare, where compounds like this are investigated for their potential to offer tailored therapeutic solutions.

In addition to its pharmaceutical applications, CAS No. 933989-70-9 is also studied for its physicochemical properties. The sulfonyl group contributes to its stability and solubility, making it a candidate for formulation optimization in drug delivery systems. This is particularly relevant given the rising demand for bioavailability enhancement techniques, a frequently searched term in pharmacokinetics research.

The synthesis of 2-Piperazinone, 4-[[3-(aminomethyl)phenyl]sulfonyl]- involves multi-step organic reactions, often requiring catalytic methods and green chemistry approaches. With sustainability being a major focus in the chemical industry, researchers are keen on developing eco-friendly synthesis routes for such compounds. This ties into broader discussions about green synthesis and carbon footprint reduction, which are highly searched topics in academic and industrial circles.

Another area of interest is the compound's potential role in neuroprotection. Given the increasing prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, there is a surge in searches for novel neuroprotective agents. Preliminary studies suggest that derivatives of 2-Piperazinone may exhibit properties that could be harnessed for such applications, though further research is needed to validate these findings.

From a commercial perspective, CAS No. 933989-70-9 is available through specialized chemical suppliers, often listed under categories like research chemicals or pharmaceutical intermediates. Its niche application means it is typically sourced by biotech companies and academic institutions, reflecting the broader trend of collaborative R&D in the life sciences sector.

In summary, 2-Piperazinone, 4-[[3-(aminomethyl)phenyl]sulfonyl]- represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a subject of ongoing research, particularly in areas like drug discovery, neurological health, and sustainable chemistry. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for innovation and exploration.